Cas no 1924164-37-3 ((5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine)

• Product Name: (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine
• CAS No: 1924164-37-3
• MF: C₁₂H₁₉ClN₄
• MW: 254.759061098099
• CID: 5637648
• PubChem ID: 113769579
• Update Time: 2025-07-27

(5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1924164-37-3
• [(5-chloropyrazin-2-yl)methyl](methyl)[(piperidin-4-yl)methyl]amine
• EN300-28279660
• (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine

• Inchi： 1S/C12H19ClN4/c1-17(8-10-2-4-14-5-3-10)9-11-6-16-12(13)7-15-11/h6-7,10,14H,2-5,8-9H2,1H3
• InChI Key： YGGYYTNGMVODIZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN(C)CC1CCNCC1

Computed Properties

• Exact Mass: 254.1298243g/mol
• Monoisotopic Mass: 254.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41Ų

Additional information on (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine

Introduction to (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine and Its Applications in Chemical Biology

(5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine, with the CAS number 1924164-37-3, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a 5-chloropyrazin-2-yl moiety and a piperidin-4-yl substituent, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is built upon a pyrazine core, which is a heterocyclic aromatic ring system known for its role in various biological processes. The introduction of a chlorine atom at the 5-position of the pyrazine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the amine functionalities and the methyl groups contribute to the compound's ability to interact with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrazine derivatives. Studies have shown that compounds containing the pyrazine scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of the 5-chloropyrazin-2-yl and piperidin-4-yl moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where the optimization of molecular structure is crucial for achieving desired pharmacological effects.

Recent research has highlighted the importance of piperidine derivatives in drug development. Piperidine rings are commonly found in many FDA-approved drugs due to their favorable pharmacokinetic properties and ability to enhance binding affinity to biological targets. The incorporation of a piperidin-4-yl group into (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine not only improves its solubility but also enhances its interaction with biological systems.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals, where its unique structural features contribute to its efficacy as an active ingredient. The ability to modify both the pyrazine and piperidine moieties allows for the creation of derivatives with tailored properties, making it a versatile tool for industrial applications.

In conclusion, (5-chloropyrazin-2-yl)methyl(methyl)(piperidin-4-yl)methylamine represents a significant advancement in chemical biology. Its complex structure and multifunctional nature make it an attractive candidate for further research in drug discovery and industrial applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative solutions to global challenges.